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Compound of Interest

Compound Name: 4-Aminopyridine-d6

CAS No.: 45498-20-2

Cat. No.: B587970

Get Quote

Executive Summary
4-Aminopyridine-d6 (4-AP-d6) is the stable isotope-labeled analog of 4-Aminopyridine, where

six hydrogen atoms are replaced by deuterium. While 4-AP is a clinically established voltage-

gated potassium (Kv) channel blocker used in Multiple Sclerosis (MS), the d6-variant serves

two critical roles in drug development:

Bioanalytical Standard (SIL-IS): It is the "gold standard" Internal Standard for quantifying 4-

AP in biological matrices via LC-MS/MS, correcting for matrix effects and ionization

variability.

Mechanistic Probe: Due to the negligible effect of deuteration on steric volume and electron

distribution, 4-AP-d6 retains the pharmacodynamic (PD) profile of the parent drug, allowing it

to function as a bio-equivalent tracer in channel blocking assays while being chemically

distinct by mass.
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Mechanistic Foundation: Kv Channel Blockade
To understand the activity of 4-AP-d6, one must first define the mechanism of the

pharmacophore. 4-AP-d6 shares an identical binding affinity and mode of action with non-

deuterated 4-AP.

Mode of Action
4-AP acts as a state-dependent, intracellular open-channel blocker. It does not physically

occlude the pore from the outside; rather, it crosses the membrane (in its uncharged form) and

binds to the intracellular vestibule of the Kv channel pore.

Target Subtypes: High affinity for Kv1.1 and Kv1.2 (shaker-related family). Moderate affinity

for Kv3.x.

Binding Site: The intracellular cavity of the pore, specifically interacting with the S6

transmembrane segments.

State Dependence: 4-AP binds preferentially when the channel is in the open or open-

inactivated state. Upon repolarization (channel closing), the drug can become "trapped"

inside the vestibule (Trapped Block mechanism).

The Deuterium Effect (Isotope Equivalence)
In the context of blocking activity, 4-AP-d6 is functionally equivalent to 4-AP.

Pharmacodynamics (PD): Deuterium (

H) has a lower zero-point energy than Protium (

H) but virtually identical steric size. Consequently, the binding energy (

) to the Kv channel protein remains unchanged.

Pharmacokinetics (PK): Deuteration can alter metabolic rates (Kinetic Isotope Effect, KIE) if

the C-H bond cleavage is the rate-limiting step in metabolism (e.g., by CYP2E1). However,

for channel blocking assays (in vitro), this is negligible.

Signaling Pathway Visualization
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The following diagram illustrates the blockade mechanism and the resulting physiological effect

(action potential broadening).
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Caption: Mechanism of Action: 4-AP-d6 diffuses intracellularly and occludes the open Kv pore,

prolonging depolarization.

Comparative Properties: 4-AP vs. 4-AP-d6
Feature 4-Aminopyridine (4-AP)

4-Aminopyridine-d6 (4-AP-
d6)

CAS Number 504-24-5
1008494-06-1 (or similar salt

forms)

Molecular Weight 94.11 g/mol ~100.15 g/mol (+6 Da shift)

Primary Application
Therapeutic (MS), Channel

Blocker

Internal Standard (IS),

Metabolic Probe

Kv1.2 IC50 ~290 µM (Subtype dependent) Equipotent (~290 µM)

Metabolism (CYP2E1) Substrate (Hydroxylation)
Potential KIE (slower

metabolism)

Mass Spec Signal m/z 95.1 [M+H]+ m/z 101.1 [M+H]+
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Experimental Protocol 1: Electrophysiological
Validation
To verify that the deuterated standard retains blocking activity (or to use it as a tracer in

competition assays), use the following Whole-Cell Patch Clamp protocol.

System Setup
Cell Line: HEK293 cells stably expressing Kv1.1 or Kv1.2.

Rig: Axon MultiClamp 700B (or equivalent) with Digidata 1550B digitizer.

Solutions:

Pipette (Intracellular): 145 mM KCl, 1 mM MgCl2, 10 mM EGTA, 10 mM HEPES (pH 7.2).

Bath (Extracellular): 140 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES,

10 mM Glucose (pH 7.4).

Step-by-Step Workflow
Giga-seal Formation: Establish a Giga-ohm seal (>1 GΩ) and break in to achieve whole-cell

configuration.

Voltage Protocol: Hold membrane potential at -80 mV.

Apply a depolarizing step to +40 mV for 200-500 ms to elicit maximal K+ current.

Return to -80 mV. Repeat every 10 seconds (0.1 Hz) to monitor stability.

Baseline Recording: Record stable K+ currents for 2-3 minutes (Run-down check).

Perfusion: Perfuse 4-AP-d6 (dissolved in bath solution) at increasing concentrations (e.g., 10

µM, 100 µM, 1 mM, 5 mM).

Note: Ensure pH is re-adjusted to 7.4 after adding high concentrations of aminopyridines.
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Data Acquisition: Measure the steady-state current amplitude at the end of the depolarizing

pulse.

Analysis: Plot normalized current (

) vs. Log[Concentration]. Fit to the Hill equation to derive IC50.

Validation Criteria: The IC50 of 4-AP-d6 must fall within the 95% Confidence Interval of the

non-deuterated 4-AP reference standard.

Experimental Protocol 2: Quantitative Bioanalysis
(LC-MS/MS)
This is the primary industrial use case for 4-AP-d6: utilizing it as a Stable Isotope Labeled

Internal Standard (SIL-IS) to accurately quantify 4-AP levels in plasma/brain tissue during

PK/PD studies.

Rationale
Using a structural analog (e.g., 3,4-diaminopyridine) as an internal standard is inferior to using

4-AP-d6. The d6 variant co-elutes with the analyte, experiencing the exact same matrix

suppression/enhancement, providing the highest quantitative accuracy.

LC-MS/MS Workflow
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Caption: Bioanalytical workflow using 4-AP-d6 to normalize extraction recovery and ionization

efficiency.

Method Parameters[1]
Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is preferred over C18 due to

the high polarity of 4-AP.
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Mobile Phase: Acetonitrile : Ammonium Formate (10mM, pH 3.5).

MRM Transitions (Multiple Reaction Monitoring):

Analyte (4-AP):m/z 95.1

78.0 (Loss of NH3).

Internal Standard (4-AP-d6):m/z 101.1

84.1 (Loss of ND3/NH3).

Quantification: Calculate the Area Ratio (

). Plot against calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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